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Compound of Interest

Compound Name: 4-Bromobenzo[ajanthracene

Cat. No.: B1265999

Disclaimer: This document provides essential safety guidelines for handling 4-
Bromobenzo[a]Janthracene. A comprehensive Safety Data Sheet (SDS) for this specific
compound is not readily available. Therefore, the safety protocols outlined are based on data
for the parent compound, Benzo[a]anthracene, and general best practices for handling potent
polycyclic aromatic hydrocarbons (PAHS). All operations involving this chemical must be
preceded by a thorough, site-specific risk assessment conducted by qualified personnel.

Immediate Safety and Hazard Summary

4-Bromobenzo[a]anthracene is a derivative of Benzo[a]anthracene, a polycyclic aromatic
hydrocarbon (PAH). The parent compound, Benzo[a]anthracene, is classified as a probable
human carcinogen (IARC Group 2A) and a Category 1B carcinogen under GHS, indicating it
may cause cancer.[1][2] By extension, 4-Bromobenzo[a]anthracene should be handled with
extreme caution as a suspected carcinogen. It is also presumed to be a skin and eye irritant
and highly toxic to aquatic life with long-lasting effects.[1][3]

Primary Hazards:
o Carcinogenicity: Suspected to cause cancer.[1]
e [rritation: May cause skin and eye irritation.

e Aquatic Toxicity: Presumed to be very toxic to aquatic life.[1]
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Chemical and Physical Properties

The following table summarizes the known quantitative data for 4-Bromobenzo[a]anthracene.

Property Value
CAS Number 61921-39-9
Molecular Formula CisH11Br
Molecular Weight 307.18 g/mol
Appearance Solid (form not specified)
Melting Point 215-216 °C
Boiling Point 483 °C
Density 1.477 g/lcm3
Flash Point 245 °C
Source:[4]

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory for all personnel handling 4-
Bromobenzo[a]anthracene. Engineering controls, such as a certified chemical fume hood, are
the primary means of exposure control and must be used for all handling procedures.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles and Full-Face
Shield

Goggles must provide a
complete seal around the eyes
(ANSI z87.1 compliant). A full-
face shield must be worn over
goggles to protect against

potential splashes.

Hands

Double Nitrile Gloves or

Neoprene/Butyl Gloves

For incidental contact, double-
gloving with nitrile gloves is the
minimum requirement. For
direct handling or risk of
splash, heavy-duty neoprene
or butyl rubber gloves should
be worn. Gloves must be
changed immediately upon

contamination.[5]

Body

Chemical-Resistant Laboratory
Coat

A fully buttoned, long-sleeved
lab coat made of a low-
permeability material (e.g.,
Nomex or treated cotton) is
required. Disposable coveralls
should be considered for larger
quantities or tasks with a high

risk of contamination.[6]

Respiratory

NIOSH-approved Respirator

All handling of the solid
compound must be performed
in a chemical fume hood. If
there is a risk of aerosol or
dust generation outside of a
fume hood, a NIOSH-approved
respirator with P100

(particulate) filters is required.

[6]
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Shoes must fully cover the

) foot. Disposable shoe covers
Closed-toe, Chemical- )
Footwear ] should be used when entering
Resistant Shoes ] )
the designated handling area.

[6]

Operational Plan: Step-by-Step Handling Protocol

Adherence to the following procedural steps is critical to minimize exposure and ensure a safe
operational workflow.

Step 1: Preparation and Engineering Controls

» Designated Area: All work with 4-Bromobenzo[aJanthracene must be conducted in a
designated area within a certified and functioning chemical fume hood.

o Assemble Equipment: Gather all necessary apparatus (glassware, spatulas, weighing paper,
etc.) and reagents inside the fume hood before introducing the compound.

o Emergency Access: Confirm that the nearest emergency shower and eyewash station are
unobstructed and operational.

o Decontamination Supplies: Prepare a decontamination solution (e.g., a suitable solvent
followed by soap and water) and waste containers within the fume hood.

Step 2: Handling the Compound

o Don PPE: Before entering the designated area, put on all required PPE as specified in the
table above.

e Weighing and Transfer: Carefully weigh and transfer the solid compound on disposable
weighing paper to minimize dust generation. Use a spatula for all transfers.

o Solution Preparation: If preparing a solution, slowly add the solid compound to the solvent to
prevent splashing.
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» Container Management: Keep all containers with 4-Bromobenzo[a]anthracene tightly
sealed and clearly labeled when not in immediate use.

Step 3: Post-Handling and Decontamination

» Surface Decontamination: Thoroughly decontaminate all surfaces and equipment within the
fume hood that may have come into contact with the compound.

o PPE Removal: Carefully remove PPE, avoiding contact with any potentially contaminated
outer surfaces. Remove gloves last, turning them inside out.

e Hand Washing: Immediately and thoroughly wash hands with soap and water after removing
PPE.

e Secure Storage: Store the compound in a locked, designated, and well-ventilated cabinet
away from incompatible materials.[3]

Disposal Plan

All waste contaminated with 4-Bromobenzo[a]Janthracene is considered hazardous and must
be disposed of accordingly.

Step 1: Waste Segregation and Collection

e Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, disposable
lab coats, paper towels) in a dedicated, puncture-proof, and clearly labeled hazardous waste
container. The label must read: "Hazardous Waste: 4-Bromobenzo[aJanthracene
(Suspected Carcinogen)".

» Liquid Waste: Collect all contaminated liquid waste (e.g., solvents from cleaning, reaction
mixtures) in a separate, sealed, and clearly labeled hazardous waste container. Do not mix
with other waste streams.[7]

e Sharps: Any contaminated sharps (needles, broken glass) must be placed in a designated
sharps container.

Step 2: Storage and Disposal
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o Storage: Store hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area.

» Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through a
licensed professional waste disposal service. The primary recommended disposal method
for PAHSs is high-temperature incineration in a facility equipped with afterburners and
scrubbers.[7][8] Provide the disposal contractor with all available safety information.

Emergency Procedures
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Emergency Situation

Procedural Response

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek immediate medical attention.[9]

Eye Contact

Immediately flush eyes with water for at least 15
minutes at an emergency eyewash station,
holding the eyelids open. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[5]

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, provide oxygen. If breathing
has stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[9]

Small Spill

(Inside a fume hood) Decontaminate the area
using a suitable solvent, followed by soap and
water. Collect all cleaning materials as

hazardous waste.

Large Spill

(Outside a fume hood) Evacuate the laboratory
immediately and secure the area. Alert your
institution's Environmental Health and Safety
(EHS) department. Do not attempt to clean up
the spill without specialized training and

equipment.

Fire

Use a COz, dry chemical, or foam extinguisher.
Do not use a direct water jet. Firefighters must
wear full protective gear and a self-contained
breathing apparatus (SCBA).[10]

Workflow Visualization
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The following diagram illustrates the logical workflow for the safe handling of 4-
Bromobenzo[a]Janthracene, from preparation to disposal.

Safe Handling Workflow for 4-Bromobenzo[a]anthracene

1. Preparation Phase

Conduct Risk Assessment

Verify Fume Hood Certification

Designate Handling Area

Assemble All Equipment

Don Full PPE

2. Handling Phase (in Fume Hood)

Weigh & Transfer Compound

Prepare Solution (if needed)

Seal Containers When Not in Use

3. Post-Handling &‘ 'Decontamination

(l‘ inate Surfaces & i .)

Segregate Contaminated Waste

\ 4

Doff PPE Correctly

\

Wash Hands Thoroughly

4. Waste Management

Label & Seal Waste Containers

Store Waste in Secure Area

Arrange Professional Disposal (Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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